Cas no 850429-70-8 (N-t-Butyl 3-bromo-4-methylbenzenesulfonamide)

N-t-Butyl 3-bromo-4-methylbenzenesulfonamide structure
850429-70-8 structure
Product Name:N-t-Butyl 3-bromo-4-methylbenzenesulfonamide
CAS No:850429-70-8
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD07363835
CID:730191
PubChem ID:7213301
Update Time:2025-04-19

N-t-Butyl 3-bromo-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-bromo-N-(1,1-dimethylethyl)-4-methyl-
    • 3-bromo-N-tert-butyl-4-methylbenzenesulfonamide
    • N-T-BUTYL 3-BROMO-4-METHYLBENZENESULFONAMIDE
    • BS-23803
    • 3-Bromo-N-tert-butyl-4-methylbenzene-1-sulfonamide
    • DTXSID20428444
    • 850429-70-8
    • MFCD07363835
    • N-T-BUTYL3-BROMO-4-METHYLBENZENESULFONAMIDE
    • GZGHIWXQPZQUHK-UHFFFAOYSA-N
    • AKOS015834631
    • SCHEMBL1369496
    • AB30871
    • N-TERT-BUTYL 3-BROMO-4-METHYLBENZENESULFONAMIDE
    • CS-0213111
    • N-t-Butyl-3-bromo-4-methylbenzenesulfonamide
    • N-t-Butyl 3-bromo-4-methylbenzenesulfonamide
    • MDL: MFCD07363835
    • Inchi: 1S/C11H16BrNO2S/c1-8-5-6-9(7-10(8)12)16(14,15)13-11(2,3)4/h5-7,13H,1-4H3
    • InChI Key: GZGHIWXQPZQUHK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C=CC(=C1)S(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 305.00900
  • Monoisotopic Mass: 305.00851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.55000
  • LogP: 4.30600

N-t-Butyl 3-bromo-4-methylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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